Cas no 1019501-60-0 (2-(4-Cyanophenyl)sulfanylbenzoic Acid)

• Product Name: 2-(4-Cyanophenyl)sulfanylbenzoic Acid
• CAS No: 1019501-60-0
• MF: C₁₄H₉NO₂S
• MW: 255.291762113571
• MDL: MFCD11524128
• CID: 5055087
• Update Time: 2025-05-25

2-(4-Cyanophenyl)sulfanylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-cyanophenyl)sulfanyl]benzoic acid
• 2-(4-cyanophenyl)sulfanylbenzoic acid
• (4-cyanophenylthio)benzoic acid
• Z196120062
• 2-(4-Cyanophenyl)sulfanylbenzoic Acid

• MDL： MFCD11524128
• Inchi： 1S/C14H9NO2S/c15-9-10-5-7-11(8-6-10)18-13-4-2-1-3-12(13)14(16)17/h1-8H,(H,16,17)
• InChI Key： ZVTYIGKNUARQDN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)C1C=CC=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 341
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(4-Cyanophenyl)sulfanylbenzoic Acid

Comprehensive Overview of 2-(4-Cyanophenyl)sulfanylbenzoic Acid (CAS No. 1019501-60-0): Properties, Applications, and Research Insights

2-(4-Cyanophenyl)sulfanylbenzoic Acid (CAS No. 1019501-60-0) is a specialized organic compound gaining attention in pharmaceutical and material science research. This sulfur-containing derivative of benzoic acid features a cyano group at the para position of its phenyl ring, contributing to unique electronic properties and reactivity. The compound's molecular structure, characterized by a thioether linkage between aromatic systems, makes it valuable for designing drug intermediates and functional materials.

Recent studies highlight the compound's role in medicinal chemistry, particularly as a building block for kinase inhibitors and anti-inflammatory agents. Researchers are exploring its potential in cancer therapeutics, where its ability to modulate protein-protein interactions is of significant interest. The 4-cyanophenyl moiety enhances binding affinity to biological targets, while the carboxylic acid group allows for further derivatization – a feature frequently searched in drug discovery forums and academic databases.

From a synthetic perspective, 1019501-60-0 demonstrates remarkable versatility. Its sulfanyl bridge provides stability against metabolic degradation, a property highly valued in prodrug design. Analytical data shows excellent solubility in polar aprotic solvents (DMSO >50 mg/mL), making it suitable for high-throughput screening applications. These characteristics align with current trends in fragment-based drug discovery, a hot topic in pharmaceutical R&D circles.

The compound's electronic properties have sparked interest in materials science applications. Its conjugated system exhibits interesting charge transfer characteristics, with potential uses in organic electronics and photovoltaic materials. Quantum chemical calculations suggest the molecule could serve as a nonlinear optical material, addressing growing demands in optoelectronic device development.

Quality control of 2-(4-Cyanophenyl)sulfanylbenzoic Acid typically involves HPLC purity verification (>98%) and comprehensive spectral characterization (1H/13C NMR, HRMS). Storage recommendations include protection from light at -20°C under inert atmosphere – details frequently searched by laboratory technicians handling air-sensitive compounds. The compound's stability profile makes it suitable for long-term research projects, another common concern among academic users.

Emerging applications in bioconjugation chemistry leverage the compound's dual functionality. The cyanophenyl group participates in click chemistry reactions, while the carboxylate enables amide coupling – a combination answering frequent queries about multifunctional linkers in chemical biology. This dual reactivity positions the compound as a valuable tool for proteomics research and antibody-drug conjugate development.

Environmental and safety assessments indicate 1019501-60-0 requires standard laboratory precautions. While not classified as hazardous under GHS criteria, proper handling of fine chemicals remains essential – a point emphasized in recent laboratory safety guidelines. The compound's biodegradability profile is currently under investigation, responding to growing industry focus on green chemistry principles.

Market analysis reveals increasing demand for 2-(4-Cyanophenyl)sulfanylbenzoic Acid among contract research organizations and academic institutions. Suppliers typically offer custom synthesis services and bulk quantities, addressing common procurement questions. The compound's price point reflects its high purity requirements and specialized applications in cutting-edge research.

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. Its structural features suggest possible applications in molecular recognition systems, an area gaining traction in chemical sensor development. These potential uses correspond with trending searches in advanced materials research communities.

In summary, 2-(4-Cyanophenyl)sulfanylbenzoic Acid (CAS 1019501-60-0) represents a versatile chemical entity with growing importance across multiple scientific disciplines. Its balanced properties address current challenges in drug development and functional materials design, while its synthetic accessibility meets the needs of scale-up processes. As research continues to uncover new applications, this compound is poised to remain relevant in innovation-driven chemistry sectors.